2-[[1-(3-Methoxyphenyl)sulfonylpiperidin-3-yl]methoxy]-5-methylpyrimidine

• IUPAC Name: 2-[[1-(3-methoxyphenyl)sulfonylpiperidin-3-yl]methoxy]-5-methylpyrimidine
• InChI: InChI=1S/C18H23N3O4S/c1-14-10-19-18(20-11-14)25-13-15-5-4-8-21(12-15)26(22,23)17-7-3-6-16(9-17)24-2/h3,6-7,9-11,15H,4-5,8,12-13H2,1-2H3
• InChI Key: OJENNJTULZDAHS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN=C(N=C1)OCC2CCCN(C2)S(=O)(=O)C3=CC=CC(=C3)OC
• Molecular Formula: C18H23N3O4S
• Molecular Weight: 377.5 g/mol

Description

The compound “2-[[1-(3-Methoxyphenyl)sulfonylpiperidin-3-yl]methoxy]-5-methylpyrimidine” is a complex organic molecule. It contains a pyrimidine ring, which is a six-membered ring with two nitrogen atoms, and a piperidine ring, which is a six-membered ring with one nitrogen atom. It also has a methoxy group and a sulfonyl group attached to the phenyl ring.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. Techniques such as X-ray crystallography or NMR spectroscopy could be used to determine its structure.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on its structure and the conditions under which the reactions are carried out. The pyrimidine ring, for example, might undergo reactions at the nitrogen atoms or at the carbon atoms adjacent to the nitrogen.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound, such as its melting point, boiling point, solubility, and stability, would be determined by its molecular structure.

Safety And Hazards

The safety and hazards associated with this compound would depend on factors such as its toxicity, flammability, and reactivity. Proper handling and disposal procedures would need to be followed to ensure safety.

Future Directions

Future research on this compound could involve further studies on its synthesis, properties, and potential applications. It could also involve the development of new methods for its synthesis or the discovery of new reactions it can undergo.